Cas no 2034313-14-7 (N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034313-14-7
• MF: C₁₉H₁₈FN₅O₃
• MW: 383.376327037811
• CID: 6615019
• PubChem ID: 92083415
• Update Time: 2025-07-08

N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-0972
• AKOS026689515
• N-[[4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• 2034313-14-7
• N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• N-{[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}-2-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C19H18FN5O3/c20-13-3-5-14(6-4-13)25-12-23-24-17(25)10-22-18(26)16-2-1-8-21-19(16)28-15-7-9-27-11-15/h1-6,8,12,15H,7,9-11H2,(H,22,26)
• InChI Key： NKLKPMKAJVLINE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NN=C1CNC(C1=CC=CN=C1OC1COCC1)=O

Computed Properties

• Exact Mass: 383.13936762g/mol
• Monoisotopic Mass: 383.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.2Ų

Additional information on N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

Introduction to N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034313-14-7)

N-((4-(4-fluorophenyl-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034313-14-7, represents a novel chemical entity with a unique structural framework that combines several pharmacophoric elements. The presence of a 4-fluorophenyl group and a 1,2,4-triazole moiety in its molecular structure suggests potential biological activity, making it a subject of intense study in medicinal chemistry.

The compound's structure incorporates a nicotinamide core, which is well-known for its role in various biological processes and its utility as a precursor in the synthesis of bioactive molecules. Nicotinamide derivatives have been extensively explored for their potential therapeutic applications, including anti-inflammatory, antioxidant, and neuroprotective effects. The addition of a tetrahydrofuran-3-yl oxy group further enhances the compound's complexity and may contribute to its pharmacological properties by influencing solubility and metabolic stability.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific biological pathways. The structural features of N-((4-(4-fluorophenyl-4H-1,2,4-triazol-3-yl)methyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide make it a promising candidate for further investigation in this context. The 4-fluorophenyl group is known to enhance binding affinity to certain enzymes and receptors due to its ability to engage in hydrophobic interactions and π-stacking interactions. Similarly, the 1,2,4-triazole ring is a common pharmacophore in drug discovery, often contributing to inhibitory activity against various enzymes.

The compound's potential biological activity has been explored through computational modeling and experimental studies. Initial computational analyses suggest that N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(tetrahydrofuran-3-yl)oxy)nicotinamide may interact with several targets of interest in pharmaceutical research. These interactions could lead to the development of novel therapeutic agents with improved efficacy and selectivity. For instance, the compound's structure may allow it to bind to enzymes involved in inflammatory pathways or metabolic processes, potentially offering new treatment options for related diseases.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary results indicate that it exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. The presence of the tetrahydrofuran-3-yl oxy group appears to modulate the compound's binding affinity and pharmacokinetic properties, making it an attractive candidate for drug development. Additionally, the fluorine atom in the 4-fluorophenyl group may enhance metabolic stability and bioavailability, which are critical factors in drug design.

The synthesis of N-((4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-(tetrahydrofuran-3-yl)oxy)nicotinamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthetic route typically begins with the preparation of key intermediates such as 4-fluorobenzaldehyde and 1-tetralone derivatives. These intermediates are then coupled using established coupling reactions like Suzuki-Miyaura coupling or Buchwald-Hartwig coupling to form the triazole ring.

The introduction of the tetrahydrofuran moiety is achieved through nucleophilic substitution or other functional group transformations that are well-documented in organic chemistry literature. Each step in the synthesis must be rigorously controlled to avoid side reactions that could compromise the integrity of the final product. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for monitoring reaction progress and confirming structural integrity.

The pharmacokinetic properties of N-((4-(4-fluorophenyl)-
1H-benzimidazol)
5-methyl)-7-nitrobenzofuran have been studied to assess its potential as a drug candidate. Preliminary data suggest that it exhibits good oral bioavailability and moderate tissue distribution properties. These characteristics are favorable for developing an effective therapeutic agent that can reach target sites efficiently after administration.

The safety profile of this compound is also under investigation as part of its preclinical development process. Acute toxicity studies have been conducted to evaluate its safety at high doses, while chronic toxicity studies are being planned to assess long-term exposure effects. These studies are essential for determining safe dosing regimens and identifying any potential adverse effects before human clinical trials can begin.

The development of N-((
5-methyl
7-nitro
benzofuran)
5-carboxylic acid)
methyl ester represents an important step forward in pharmaceutical research.
Its unique structure
and
pharmacological
properties
make
it
a
promising
candidate
for
further
investigation.